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Compound of Interest

Compound Name: AZ66

Cat. No.: B605735

Disclaimer: The AZ66 magnesium alloy is not a commonly documented standard alloy.
Therefore, the following protocols and data are based on the closely related and well-
characterized AZ61 magnesium alloy as a proxy. The mechanical properties are expected to be

in a similar range.

Introduction

This document provides detailed application notes and standardized protocols for the
mechanical testing of AZ66 magnesium alloy, with data and procedures adapted from the AZ61
alloy. These guidelines are intended for researchers and scientists in materials science and
engineering fields. The protocols cover tensile, hardness, fatigue, and creep testing, adhering
to relevant ASTM standards.

Data Presentation: Mechanical Properties of AZ61 Alloy

The following tables summarize the typical mechanical properties of AZ61 alloy under various
conditions.

Table 1: Tensile Properties of Extruded AZ61A Alloy at Room Temperature[1]
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Property Value (Metric) Value (Imperial)
Ultimate Tensile Strength 310 MPa 45000 psi
Yield Strength (0.2% offset) 230 MPa 33400 psi
Compressive Yield Strength 130 MPa 18900 psi

Elongation at Break

16%

16%

Table 2: Hardness of Extruded AZ61A Alloy at Room Temperature[1]

Hardness Scale Value
Brinell (500 kg load, 10 mm ball) 60 HB
Vickers (converted from Brinell) 68 HV
Knoop (estimated from Brinell) 80

Table 3: Elevated Temperature Tensile Properties of AZ61 Alloy[2][3]

Yield Strength

Temperature (°C)

Ultimate Tensile

Elongation (%)

(MPa) Strength (MPa)
100 185 275 20
150 170 250 25
200 150 210 35
250 125 160 50
300 100 120 70
400 60 80 110

Table 4: Fatigue and Creep Properties of AZ61 Alloy
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Property Condition Value

Fatigue Strength (at 107 ) S
Rotating bending, in air ~90 - 100 MPa

cycles)

Fatigue Strength (at 109 ] ] o
Ultrasonic fatigue testing, in air 98 MPa[4]

cycles)

Secondary creep rate < 1 x

Creep Behavior 50°C, 10000 psi (68.9 MPa)
107-5 %/hr[5]

Experimental Protocols
Tensile Testing

Objective: To determine the ultimate tensile strength, yield strength, and elongation of AZ66

(proxy AZ61) alloy.

Standard: Based on ASTM E8/E8M - "Standard Test Methods for Tension Testing of Metallic
Materials".

Methodology:
e Specimen Preparation:

o Machine standard "dog-bone" shaped specimens from the raw material (cast ingot,
extruded bar, etc.).

o Ensure the gauge length and grip sections conform to ASTM E8 specifications. A common
gauge length is 25 mm (1 inch) with a diameter of 6 mm (0.25 inches).

o Polish the gauge section to remove any machine marks, which can act as stress

concentrators.
o Test Setup:

o Use a universal testing machine (UTM) equipped with an extensometer.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.researchgate.net/publication/305623189_Very_high_cycle_fatigue_of_wrought_magnesium_alloy_AZ61
https://www.osti.gov/biblio/4265796
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Secure the specimen in the grips of the UTM, ensuring proper alignment to avoid bending
stresses.

o Attach the extensometer to the gauge section of the specimen to accurately measure
strain.

o Test Execution:

o Apply a tensile load at a constant strain rate. For quasi-static testing of magnesium alloys,
a typical strain rate is in the range of 1073 to 104 s~1[6].

o Continuously record the applied load and the elongation of the gauge section until the
specimen fractures.

o Data Analysis:

[e]

Convert the load-elongation data to a stress-strain curve.

o

Determine the ultimate tensile strength (the maximum stress on the curve).

[¢]

Determine the yield strength using the 0.2% offset method.

[¢]

Calculate the percentage elongation from the initial and final gauge lengths.

Click to download full resolution via product page

Workflow for Tensile Testing of AZ66 (AZ61) Alloy.

Hardness Testing

Objective: To measure the resistance of the AZ66 (proxy AZ61) alloy to localized plastic
deformation.
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Standards:
e ASTM E18 - "Standard Test Methods for Rockwell Hardness of Metallic Materials"[7][8][9][10]
e ASTM E10 - "Standard Test Method for Brinell Hardness of Metallic Materials"

e ASTM E384 - "Standard Test Method for Microindentation Hardness of Materials" (for
Vickers)

Methodology (Vickers Microhardness Example):
e Specimen Preparation:
o Cut a small sample from the material.
o Mount the sample in a resin puck if necessary.
o Grind and polish the surface to a mirror-like finish to ensure a clear indentation.
e Test Setup:
o Use a Vickers microhardness tester equipped with a diamond pyramid indenter.
o Place the polished specimen on the tester's stage.
» Test Execution:

o Select the appropriate load and dwell time. For magnesium alloys, a common load is 100g
to 5009 applied for 10-15 seconds.

o Bring the sample surface into focus.

o Apply the indenter to the surface. The machine will automatically apply the load for the
specified dwell time and then release it.

e Data Analysis:

o Measure the two diagonals of the resulting diamond-shaped indentation using the
microscope on the tester.
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o Calculate the average diagonal length.

o The Vickers hardness number (HV) is then calculated automatically by the machine's
software or using the standard formula which relates the applied load to the surface area
of the indentation.

o Perform multiple indentations at different locations to obtain an average hardness value.

- E—

Click to download full resolution via product page

Workflow for Vickers Microhardness Testing.

Fatigue Testing

Objective: To determine the fatigue life and fatigue strength of the AZ66 (proxy AZ61) alloy
under cyclic loading.

Standard: Based on ASTM E466 - "Standard Practice for Conducting Force-Controlled
Constant Amplitude Axial Fatigue Tests of Metallic Materials"[11][12][13][14][15].

Methodology:
e Specimen Preparation:

o Prepare specimens with a reduced gauge section, similar to tensile specimens, but
designed to withstand cyclic loading.

o The surface finish of the gauge section is critical and should be highly polished to avoid
premature crack initiation.

o Test Setup:
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o Use a servohydraulic or electromagnetic fatigue testing machine.

o Mount the specimen in the grips, ensuring precise alignment.

e Test Execution:

o Apply a cyclic load, typically a sinusoidal waveform, at a specified frequency (e.g., 10-50
Hz).

o Define the stress ratio (R = minimum stress / maximum stress). A common value for fully
reversed loading is R = -1.

o Set the desired stress amplitude for the test.

o Run the test until the specimen fails or reaches a predetermined number of cycles (e.qg.,
107 cycles for high-cycle fatigue).

o Data Analysis:
o Record the number of cycles to failure for each stress amplitude tested.

o Plot the stress amplitude (S) versus the number of cycles to failure (N) on a semi-log or
log-log scale to generate an S-N curve.

o The fatigue strength (or endurance limit) is the stress level below which the material can
withstand a very large number of cycles without failure.
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Prepare polished fatigue specimen

'

Mount specimen in fatigue tester

'

Set stress amplitude, ratio (R), and frequency

'

Apply cyclic load until failure or run-out

'

Record cycles to failure (Nf)

'

Repeat for multiple stress amplitudes

'

Plot S-N Curve (Stress vs. Nf)

'

Determine Fatigue Strength

Click to download full resolution via product page

Logical Flow for Fatigue Testing.

Creep Testing
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Objective: To evaluate the time-dependent deformation of the AZ66 (proxy AZ61) alloy under a
constant load at elevated temperatures.

Standard: Based on ASTM E139 - "Standard Test Methods for Conducting Creep, Creep-
Rupture, and Stress-Rupture Tests of Metallic Materials"[16][17][18][19].

Methodology:
e Specimen Preparation:
o Machine specimens similar to tensile test specimens, suitable for high-temperature grips.

o Test Setup:

[e]

Use a creep testing machine equipped with a high-temperature furnace and an
extensometer capable of operating at the test temperature.

[e]

Mount the specimen in the grips within the furnace.

o

Attach the high-temperature extensometer.

[¢]

Heat the specimen to the desired test temperature and allow it to stabilize.

o Test Execution:

[e]

Apply a constant tensile load to the specimen.

o

Maintain the temperature and load constant throughout the test.

[¢]

Continuously measure and record the strain (elongation) as a function of time.

[¢]

The test can be run for a specific duration or until the specimen ruptures (creep-rupture
test).

o Data Analysis:

o Plot strain versus time to generate a creep curve, which typically shows primary,
secondary, and tertiary creep stages.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.wmtr.com/en.creep.html
https://infinitalab.com/astm/astm-e139-11-creep-creep-rupture-and-stress-rupture-test-of-metallic-materials/
https://www.trl.com/astm_e139_conducting_creep_creep-rupture_and_stress_rupture_tests_on_metallic_material/
https://www.scribd.com/document/715401110/ASTM-E139-11-2018-Creep-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Determine the minimum creep rate (or steady-state creep rate) from the slope of the
secondary creep stage.

o For creep-rupture tests, record the time to rupture.

o Repeat tests at various stress levels and temperatures to fully characterize the material's
creep behavior.

Click to download full resolution via product page

Workflow for Creep and Creep-Rupture Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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